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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for the handling of Ethyl 6-hydroxyoctanoate, including
operational and disposal plans.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl 6-hydroxyoctanoate is presented in the table
below for easy reference.

Property Value Source
Molecular Formula C8H1603 [1]
Molecular Weight 160.21 g/mol [1]
Appearance Liquid [2]
Boiling Point 127 - 128 °C (at 16 hPa) [3]
Density 0.985 g/mL (at 25 °C) [3]
Flash Point Not applicable
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Hazard Identification and Personal Protective Equipment
(PPE)

According to the Safety Data Sheet (SDS) from Sigma-Aldrich, Ethyl 6-hydroxyoctanoate is
not classified as a hazardous substance or mixture.[3] However, another source indicates that
it may cause skin irritation, serious eye irritation, and respiratory irritation.[1] Therefore, it is
crucial to handle this chemical with appropriate caution and personal protective equipment.

Recommended Personal Protective Equipment (PPE):
» Eye Protection: Safety glasses with side shields or chemical goggles are recommended.[2]

e Hand Protection: Wear general protective gloves, such as light-weight rubber gloves. For
prolonged or repeated contact, a glove with a protection class of 3 or higher (breakthrough
time greater than 60 minutes) is advised.[2]

» Skin and Body Protection: Standard laboratory overalls should be worn.[2] In case of
potential splashing, additional protective clothing may be necessary.

o Respiratory Protection: Not generally required, except in cases where aerosols may be
formed.[3] If ventilation is inadequate and vapors or aerosols are generated, a Type A filter
respirator of sufficient capacity is recommended.[2]

Operational Plan: Step-by-Step Handling
Procedures

This section provides a procedural guide for the safe handling of Ethyl 6-hydroxyoctanoate in
a laboratory setting.

1. Preparation and Engineering Controls:
o Ensure adequate ventilation in the work area.
e Have an eyewash station and safety shower readily accessible.

o Keep away from heat, sparks, open flames, and other ignition sources as the substance is
combustible.[2]
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Avoid contact with oxidizing agents.[2]
. Handling:
Wear the recommended personal protective equipment (eye protection, gloves, lab coat).
Avoid breathing vapors or aerosols.[3]
Avoid contact with skin and eyes.
Wash hands thoroughly after handling the substance.[3]
Change contaminated clothing promptly.[3]
. Storage:
Store in original, tightly closed containers.[2][3]
Keep in a cool, dry, and well-ventilated area.[2]
Store away from incompatible materials such as oxidizing agents and foodstuffs.[2]
. Emergency Procedures:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with
water and soap.[2][3]

In case of eye contact: Rinse out immediately with plenty of water. If irritation persists, seek
medical attention.[2][3]

If inhaled: Move the person to fresh air.[3]

If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.[3]

In case of a spill: Evacuate the area.[3] Wear appropriate protective equipment.[2] Cover
drains to prevent entry into the sewer system.[3] Absorb the spill with an inert liquid-
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absorbent material (e.g., Chemizorb®) and collect it in a suitable container for disposal.[3]
Clean the affected area thoroughly.

Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

o Waste from residues: Dispose of waste material in accordance with national and local
regulations.[3]

o Containers: Do not mix with other waste. Handle uncleaned containers as you would the
product itself.[3]

¢ Disposal Options: Consult with your institution's waste management authority for specific
disposal guidance.[2] Recycling or reclamation may be possible for unused or
uncontaminated material.[2] Do not allow the product to enter drains.[3]

Below are diagrams illustrating the workflow for handling Ethyl 6-hydroxyoctanoate and the
logical relationship of the essential safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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